Cas no 64191-14-6 ((1S,2R)-2-Aminocyclopentanecarboxylic acid)

(1S,2R)-2-Aminocyclopentanecarboxylic acid structure
64191-14-6 structure
Product Name:(1S,2R)-2-Aminocyclopentanecarboxylic acid
CAS No:64191-14-6
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD06799061
CID:58143
PubChem ID:73306
Update Time:2025-04-18

(1S,2R)-2-Aminocyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,2R)-2-Aminocyclopentanecarboxylic acid
    • (1S,2R)-(+)-2-Amino-1-cyclopentanecarboxylic acid
    • (1S,2R)-2-
    • 2-(prop-2-en-1-yl)cyclohexan-1-ol
    • 2-Allyl-cyclohexan-1-ol
    • 2-allylcyclohexanol
    • 2-allyl-cyclohexanol
    • AGN-PC-00G70X
    • cis-(1S,2R)-2-aminocyclopentanecarboxylic acid
    • cis-(1S,3R)-2-aminocyclopentanecarboxylic acid
    • cis-2-allylcyclohexanol
    • cis-2-amino-1-cyclopentane-carboxylic acid
    • cis-2-aminocyclopentanecarboxylic acid
    • CTK0J7033
    • Cyclohexanol, 2-(2-propenyl)-
    • I14-21374
    • SureCN733247
    • Cyclopentanecarboxylicacid, 2-amino-, (1S-cis)-
    • (+)-Cispentacin
    • (1S,2R)-2-aminocyclopentane-1-carboxylic acid
    • Cispentacin, (+)-
    • SCU8T23SQM
    • UNII-SCU8T23SQM
    • AC-16273
    • EN300-247018
    • (1~{S},2~{R})-2-azanylcyclopentane-1-carboxylic acid
    • DTXSID401317072
    • JWYOAMOZLZXDER-CRCLSJGQSA-N
    • (1S,2R)-2-aminocyclopentanecarboxylicacid
    • rac-(1R,2S)-2-aminocyclopentane-1-carboxylic acid
    • BS-43064
    • cis-2-aminocyclopentane-1-carboxylic acid
    • cis-2-Amino-1-cyclopentanecarboxylic acid
    • CS-0130157
    • Cyclopentanecarboxylic acid, 2-amino-, (1S,2R)-
    • 64191-14-6
    • AKOS024047609
    • cis-2-Amino-cyclopentanecarboxylic acid
    • SCHEMBL578646
    • FR-109615, cis-(+)-
    • (1s,2r)-2-aminocyclopentane carboxylic acid
    • EN300-89910
    • MFCD06799061
    • FR-109615, (+)-
    • AT13996
    • Q27896122
    • 37910-65-9
    • MDL: MFCD06799061
    • Inchi: 1S/C6H11NO2/c7-5-3-1-2-4(5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5+/m0/s1
    • InChI Key: JWYOAMOZLZXDER-CRCLSJGQSA-N
    • SMILES: OC([C@H]1CCC[C@H]1N)=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 63.3Ų

(1S,2R)-2-Aminocyclopentanecarboxylic acid Pricemore >>

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